(1S)-1-(4-isobutoxyphenyl)ethanamine
Overview
Description
Chemical Reactions Analysis
The specific chemical reactions involving “(1S)-1-(4-isobutoxyphenyl)ethanamine” are not detailed in the available resources .Physical And Chemical Properties Analysis
The physical and chemical properties of “(1S)-1-(4-isobutoxyphenyl)ethanamine” are not directly available in the resources .Scientific Research Applications
Augmentation of Chemotherapy Efficacy
(1S)-1-(4-isobutoxyphenyl)ethanamine, known as DPPE (N,N-diethyl-2-[4-(phenylmethyl)phenoxy]ethanamine) or tesmilifene, has been researched for its ability to enhance the effectiveness of chemotherapy. A study highlighted the use of DPPE in combination with doxorubicin for treating metastatic breast cancer. This combination was shown to improve overall survival rates compared to doxorubicin alone, despite increased toxicity. The study indicated that DPPE could augment chemotherapy cytotoxicity, suggesting potential benefits in cancer treatment (Reyno et al., 2004).
Hormetic Effects on Cancer Cells
In another context, DPPE has been observed to exert hormetic effects on DNA synthesis in vitro, specifically in MCF-7 human breast cancer cells. The compound, also acting as a chemopotentiating agent, was noted for its ability to selectively sensitize cancer cells that express the multiple drug resistance phenotype, rendering them more susceptible to chemotherapeutic agents. This suggests a potential role for DPPE in improving the efficacy of cancer treatments (Brandes, 2008).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
(1S)-1-[4-(2-methylpropoxy)phenyl]ethanamine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H19NO/c1-9(2)8-14-12-6-4-11(5-7-12)10(3)13/h4-7,9-10H,8,13H2,1-3H3/t10-/m0/s1 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BZNMSGYKWGSJBS-JTQLQIEISA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)COC1=CC=C(C=C1)C(C)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H](C1=CC=C(C=C1)OCC(C)C)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H19NO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
193.28 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(1S)-1-(4-isobutoxyphenyl)ethanamine |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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